Cas no 77619-93-3 (3-hydroxy-6-nitro-2-benzofuran-1(3h)-one)

• Product Name: 3-hydroxy-6-nitro-2-benzofuran-1(3h)-one
• CAS No: 77619-93-3
• MF: C₈H₅NO₅
• MW: 195.129002332687
• CID: 861950
• PubChem ID: 522671
• Update Time: 2025-07-18

3-hydroxy-6-nitro-2-benzofuran-1(3h)-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-6-nitro-2-benzofuran-1(3h)-one
• WUQPXBMPKNIUCE-UHFFFAOYSA-N
• 3-hydroxy-6-nitroisobenzofuran-1(3h)-one
• SCHEMBL2532509
• 3-Hydroxy-6-nitro-1(3H)-isobenzofuranone
• 77619-93-3

• Inchi： 1S/C8H5NO5/c10-7-5-2-1-4(9(12)13)3-6(5)8(11)14-7/h1-3,7,10H
• InChI Key： WUQPXBMPKNIUCE-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=CC=2C1O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.01677226g/mol
• Monoisotopic Mass: 195.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-hydroxy-6-nitro-2-benzofuran-1(3h)-one

Comprehensive Overview of 3-hydroxy-6-nitro-2-benzofuran-1(3h)-one (CAS No. 77619-93-3)

3-hydroxy-6-nitro-2-benzofuran-1(3h)-one (CAS No. 77619-93-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique benzofuran backbone and nitro and hydroxy functional groups, exhibits intriguing chemical properties that make it a valuable intermediate in various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity.

The benzofuran moiety is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules. The presence of the nitro group at the 6-position and the hydroxy group at the 3-position in 3-hydroxy-6-nitro-2-benzofuran-1(3h)-one introduces electron-withdrawing and electron-donating effects, respectively, which can influence the compound's reactivity and interaction with biological targets. This dual functionality has sparked interest in its potential as a building block for drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 3-hydroxy-6-nitro-2-benzofuran-1(3h)-one has surged, driven by advancements in synthetic methodologies and the growing need for innovative materials. The compound's ability to participate in diverse chemical reactions, such as nucleophilic substitutions and cyclizations, makes it a versatile candidate for constructing complex molecular architectures. This aligns with the current trend in green chemistry, where researchers seek efficient and sustainable synthetic routes to minimize environmental impact.

Another area of interest is the compound's potential role in organic electronics. The benzofuran core is known for its photophysical properties, and the introduction of nitro and hydroxy groups could further modulate its electronic characteristics. This has led to investigations into its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where tailored molecular structures are critical for performance optimization.

From a safety and regulatory perspective, 3-hydroxy-6-nitro-2-benzofuran-1(3h)-one is handled with standard laboratory precautions, ensuring proper ventilation and personal protective equipment. Its stability and compatibility with common solvents facilitate its use in research settings without significant handling challenges. However, as with any chemical compound, thorough risk assessment and adherence to safety protocols are essential.

The synthesis of 3-hydroxy-6-nitro-2-benzofuran-1(3h)-one typically involves multi-step organic transformations, starting from readily available precursors. Recent publications have highlighted innovative catalytic approaches to enhance yield and selectivity, reflecting the broader shift toward atom-economical and catalytic processes in synthetic chemistry. These advancements not only improve efficiency but also reduce waste, aligning with the principles of sustainable chemistry.

In conclusion, 3-hydroxy-6-nitro-2-benzofuran-1(3h)-one (CAS No. 77619-93-3) represents a compelling example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its unique structural features and reactivity profile position it as a valuable tool for researchers exploring new frontiers in drug development, materials science, and beyond. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.